Cas no 403648-76-0 (4-(Difluoromethyl)phenol)

• Product Name: 4-(Difluoromethyl)phenol
• CAS No: 403648-76-0
• Molecular Formula: C₇H₆OF₂
• Molecular Weight: 144.11874
• CID: 324599
• PubChem ID: 2769616

4-(Difluoromethyl)phenol Properties

Names and Identifiers

• 4-(Difluoromethyl)phenol
• 4-(Difluoromethyl)-phenol
• Phenol,4-(difluoromethyl)-
• AK-76781
• ANW-71725
• CTK8C4388
• EN000506
• PubChem19704
• SureCN3916090
• TVYWELCSXTZXCL-UHFFFAOYSA-N
• AKOS006294112
• 4-(Difluoromethyl)phenol in Ethyl Acetate
• A852884
• 4-(DIFLUOROMETHYL)PHENOL (STABILIZED WITH 10% DCM)
• SCHEMBL3916090
• MFCD06657967
• Phenol, 4-(difluoromethyl)-
• AS-40760
• F2147-4562
• CS-W020392
• 403648-76-0
• DTXSID30377792
• 4-(difluoromethyl)-phenol
• 4-(difluoromethyl)phenol
• 4-DIFLUOROMETHYLPHENOL

• MDL： MFCD06657967
• InChIKey： TVYWELCSXTZXCL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6F2O/c8-7(9)5-1-3-6(10)4-2-5/h1-4,7,10H
• SMILES： OC1=CC=C(C=C1)C(F)F

Computed Properties

• Exact Mass: 144.03868
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 144.03867113g/mol
• Heavy Atom Count: 10
• Complexity: 97.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Boiling Point: 200.3°C at 760 mmHg